N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide

• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C19H18N2O3S/c1-23-16-9-8-14(11-17(16)24-2)15-12-25-19(20-15)21-18(22)10-13-6-4-3-5-7-13/h3-9,11-12H,10H2,1-2H3,(H,20,21,22)
• InChI Key: TZZZUGDZVYZKHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=CC=C3)OC
• Molecular Formula: C19H18N2O3S
• DSSTOX Substance ID: DTXSID101330281
• Molecular Weight: 354.4 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 476210-62-5

Description

N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields such as agriculture, medicine, and biotechnology. DMPT is a thiazole derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Antibacterial and Antitumor Activities

A series of N-phenylacetamide derivatives, including structures similar to N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide, were synthesized and evaluated for their antibacterial properties. These compounds showed promising results against bacteria such as Xanthomonas oryzae and Xanthomonas axonopodis, with specific compounds causing cell membrane rupture observed through scanning electron microscopy. Additionally, certain derivatives displayed excellent nematicidal activity against Meloidogyne incognita, suggesting potential agricultural applications (Hui Lu et al., 2020). Another study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, showing considerable anticancer activity against various cancer cell lines, indicating their potential as cancer therapeutic agents (L. Yurttaş et al., 2015).

N-Protecting Groups and Glutaminase Inhibition

The 3,4-dimethoxybenzyl moiety has been utilized as an N-protecting group in the synthesis of 1,2-thiazetidine 1,1-dioxides, showcasing its utility in chemical synthesis and potential in drug development processes (Evelyne Grunder-Klotz et al., 1991). Research on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs revealed their role as potent glutaminase inhibitors, highlighting the therapeutic potential in cancer treatment through the inhibition of kidney-type glutaminase (K. Shukla et al., 2012).

Anticonvulsant and Anticancer Properties

Compounds bearing the phenylacetamide moiety have been explored for their anticonvulsant activities, with specific derivatives showing promising results in models of maximal electroshock-induced seizures, hinting at their potential in treating epilepsy (Zeynep Aktürk et al., 2002). Moreover, the synthesis of derivatives by incorporating different heterocyclic rings has led to compounds with significant anticancer activities, particularly against melanoma cell lines, further underscoring the therapeutic versatility of N-phenylacetamide derivatives (M. Duran & Ş. Demirayak, 2012).